N-Boc-pyrrole
N-Boc-pyrrole
N-Boc-pyrrole is an N-protected pyrrole. It undergoes Diels–Alder reaction with enantiomerically pure allene-1,3-dicarboxylates to form endo-adducts with retention in configurations at two newly generated stereogenic centers. It also undergoes cyclopropanation with methyl phenyldiazoacetate to form both monocyclopropane and dicyclopropane. Its Ir-catalyzed C-H borylation followed by cross coupling with 3-chlorothiophene to form biheterocycle has been reported.
Brand Name:
Vulcanchem
CAS No.:
5176-27-2
VCID:
VC21206383
InChI:
InChI=1S/C9H13NO2/c1-9(2,3)12-8(11)10-6-4-5-7-10/h4-7H,1-3H3
SMILES:
CC(C)(C)OC(=O)N1C=CC=C1
Molecular Formula:
C9H13NO2
Molecular Weight:
167.2 g/mol
N-Boc-pyrrole
CAS No.: 5176-27-2
Cat. No.: VC21206383
Molecular Formula: C9H13NO2
Molecular Weight: 167.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Boc-pyrrole is an N-protected pyrrole. It undergoes Diels–Alder reaction with enantiomerically pure allene-1,3-dicarboxylates to form endo-adducts with retention in configurations at two newly generated stereogenic centers. It also undergoes cyclopropanation with methyl phenyldiazoacetate to form both monocyclopropane and dicyclopropane. Its Ir-catalyzed C-H borylation followed by cross coupling with 3-chlorothiophene to form biheterocycle has been reported. |
|---|---|
| CAS No. | 5176-27-2 |
| Molecular Formula | C9H13NO2 |
| Molecular Weight | 167.2 g/mol |
| IUPAC Name | tert-butyl pyrrole-1-carboxylate |
| Standard InChI | InChI=1S/C9H13NO2/c1-9(2,3)12-8(11)10-6-4-5-7-10/h4-7H,1-3H3 |
| Standard InChI Key | IZPYBIJFRFWRPR-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)N1C=CC=C1 |
| Canonical SMILES | CC(C)(C)OC(=O)N1C=CC=C1 |
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